Cas no 27950-65-8 (2-(4-ethoxyphenyl)butanedioic acid)

• Product Name: 2-(4-ethoxyphenyl)butanedioic acid
• CAS No: 27950-65-8
• MF: C₁₂H₁₄O₅
• MW: 238.236564159393
• CID: 5974901
• PubChem ID: 2835328
• Update Time: 2025-08-05

2-(4-ethoxyphenyl)butanedioic acid Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, 2-(4-ethoxyphenyl)-
• 2-(4-ethoxyphenyl)butanedioic acid
• SR-01000199707-1
• 2-(4-Ethoxyphenyl)succinic acid
• MLS-0291939.0001
• Oprea1_776297
• AB00075988-01
• CHEMBL1452780
• EN300-1859891
• SR-01000199707
• CS-0344205
• 27950-65-8

• Inchi： 1S/C12H14O5/c1-2-17-9-5-3-8(4-6-9)10(12(15)16)7-11(13)14/h3-6,10H,2,7H2,1H3,(H,13,14)(H,15,16)
• InChI Key： QAQVLIIHZKSAHT-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C1=CC=C(OCC)C=C1)CC(O)=O

Computed Properties

• Exact Mass: 238.08412354g/mol
• Monoisotopic Mass: 238.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• Density: 1.282±0.06 g/cm3(Predicted)
• Boiling Point: 368.4±32.0 °C(Predicted)
• pka: 3.76±0.10(Predicted)

Additional information on 2-(4-ethoxyphenyl)butanedioic acid

Professional Introduction to 2-(4-ethoxyphenyl)butanedioic acid (CAS No. 27950-65-8)

2-(4-ethoxyphenyl)butanedioic acid, with the chemical identifier CAS No. 27950-65-8, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a butanedioic acid backbone substituted with a 4-ethoxyphenyl group, has garnered attention due to its structural versatility and potential biological activities. The presence of both the diacid moiety and the aromatic ethoxy-substituted ring suggests a rich chemical space for functionalization and interaction with biological targets.

The compound’s molecular structure, characterized by a linear chain of four carbon atoms connected by single and double bonds, with carboxylic acid groups at both termini, imparts unique reactivity. The aromatic ring at the fourth carbon position introduces hydrophobicity and electronic properties that can modulate its interactions with proteins and other biomolecules. This dual functionality makes 2-(4-ethoxyphenyl)butanedioic acid a valuable scaffold for drug discovery efforts aimed at developing novel therapeutic agents.

In recent years, there has been growing interest in using 2-(4-ethoxyphenyl)butanedioic acid as a building block in medicinal chemistry. Its structural features allow for facile derivatization, enabling the synthesis of a diverse array of analogs with tailored pharmacological properties. For instance, researchers have explored its use in designing inhibitors of enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The diacid functionality provides multiple sites for covalent bonding or coordination with metal ions, which can enhance drug stability and bioavailability.

One of the most compelling aspects of 2-(4-ethoxyphenyl)butanedioic acid is its potential as a chelating agent. The carboxylic acid groups can coordinate with transition metals, forming complexes that exhibit enhanced solubility or targeted delivery to specific tissues. These metal complexes have shown promise in preclinical studies as anticancer agents, leveraging the ability of metal ions to induce oxidative stress in tumor cells while minimizing toxicity to healthy tissues. The 4-ethoxyphenyl group further contributes to the complex’s binding affinity by participating in π-stacking interactions or hydrogen bonding.

The pharmaceutical industry has also explored 2-(4-ethoxyphenyl)butanedioic acid as a precursor for prodrugs. By modifying its chemical structure, researchers can design derivatives that are inactive in their native form but are converted into active pharmaceutical ingredients (APIs) within the body. This approach can improve drug solubility, reduce gastrointestinal irritation, or enhance tissue-specific delivery. Several prodrug candidates derived from this compound have entered clinical trials, demonstrating efficacy in treating conditions ranging from inflammatory disorders to neurodegenerative diseases.

Another area where 2-(4-ethoxyphenyl)butanedioic acid has found utility is in materials science. Its ability to form coordination complexes with metals has led to applications in catalysis and polymer chemistry. For example, metal complexes based on this compound have been investigated as catalysts for organic transformations such as oxidation and cross-coupling reactions. Additionally, its incorporation into polymer matrices can enhance material properties like conductivity or mechanical strength, making it useful in advanced materials development.

The synthesis of 2-(4-ethoxyphenyl)butanedioic acid itself is an intriguing challenge that has prompted innovation in synthetic methodologies. Traditional approaches often involve multi-step sequences involving Friedel-Crafts alkylation followed by oxidation and functional group interconversion. However, recent advances in green chemistry have enabled more sustainable routes, such as catalytic asymmetric synthesis or biocatalytic methods that minimize waste and energy consumption. These innovations not only improve the efficiency of producing the compound but also align with broader efforts to make pharmaceutical manufacturing more environmentally friendly.

From a computational chemistry perspective, 2-(4-ethoxyphenyl)butanedioic acid serves as an excellent model system for studying molecular interactions. High-throughput virtual screening techniques have been employed to identify potential binding partners based on its structure alone. These studies have revealed promising candidates for further experimental validation, streamlining the drug discovery process by prioritizing compounds most likely to exhibit desired biological activity.

The future prospects for 2-(4-ethoxyphenyl)butanedioic acid are vast and multifaceted. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in both academic research and industrial development. Whether used as a starting material for drug synthesis or as part of advanced materials systems, its unique structural features ensure that it will remain a cornerstone of innovation across multiple scientific disciplines.